N-(3-chlorophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C21H20ClN3O3/c22-16-4-2-5-17(13-16)23-20(26)14-28-18-6-1-3-15-7-8-19(24-21(15)18)25-9-11-27-12-10-25/h1-8,13H,9-12,14H2,(H,23,26)
• InChI Key: DVJXCEBKLCCBST-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(C=CC=C3OCC(=O)NC4=CC(=CC=C4)Cl)C=C2
• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol

Description

N-(3-chlorophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide, also known as CQMA, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. CQMA belongs to the class of quinoline derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Structural Aspects and Properties

Research on related amide-containing isoquinoline derivatives provides insights into the structural aspects and properties of similar compounds. For instance, the study by Karmakar et al. (2007) explored the structural aspects of two amide-containing isoquinoline derivatives, focusing on their formation of gels and crystalline solids upon treatment with different mineral acids. This research highlighted the potential applications of these compounds in developing materials with specific physical properties, such as fluorescence emissions, which could be useful in material science and sensor technology (Karmakar, Sarma, & Baruah, 2007).

Therapeutic Applications

Another study by Ghosh et al. (2008) on a novel anilidoquinoline derivative, 2-(2-methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, demonstrated significant antiviral and antiapoptotic effects in vitro. This study indicated the compound's potential therapeutic efficacy in treating Japanese encephalitis, showcasing the broader applicability of related compounds in antiviral research (Ghosh et al., 2008).

Analgesic and Anti-inflammatory Activities

Alagarsamy et al. (2015) synthesized a variety of novel quinazolinyl acetamides and evaluated them for analgesic, anti-inflammatory, and ulcerogenic index activities. The study found that specific compounds exhibited potent analgesic and anti-inflammatory activities, suggesting the potential of N-(3-chlorophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide derivatives in developing new pain and inflammation management therapies (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).

Antifungal Agents

Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents effective against Candida and Aspergillus species. The development of this series of compounds showcases their potential in addressing fungal infections, highlighting the versatility of N-(3-chlorophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide derivatives in antifungal pharmacotherapy (Bardiot, Thevissen, De Brucker, Peeters, Cos, Taborda, McNaughton, Maes, Chaltin, Cammue, & Marchand, 2015).